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Compound of Interest

3,4-
Compound Name: ) o
(Methylenedioxy)phenylacetonitrile

cat. No.: B1580889

Essential Safety and Handling Guide for 3,4-
(Methylenedioxy)phenylacetonitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3,4-
(Methylenedioxy)phenylacetonitrile. Adherence to these procedures is essential to ensure
personal safety and proper management of this chemical.

Hazard Summary: 3,4-(Methylenedioxy)phenylacetonitrile is a compound that is harmful if
swallowed, harmful in contact with skin, and harmful if inhaled.[1][2] It is also known to cause
skin and serious eye irritation.[3] It is classified as a combustible solid.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against exposure. The following table summarizes the
recommended equipment for handling 3,4-(Methylenedioxy)phenylacetonitrile.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1580889?utm_src=pdf-interest
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.fishersci.com/shop/products/3-4-methylenedioxy-phenylacetonitrile-98-thermo-scientific/AAL0951809
https://www.chemical-label.com/en/ghs/print-clp/4439-02-5/3-4-methylenedioxyphenylacetonitrile
https://www.benchchem.com/product/b1580889
https://www.benchchem.com/product/b1580889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Level

Equipment

Specifications & Use Case

Standard Laboratory Handling

Eye Protection

Chemical splash goggles or
safety glasses with side
shields meeting ANSI Z87.1
standards.[4]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves)
inspected before each use.
Change gloves immediately
upon contact with the

chemical.[4]

Body Protection

A standard laboratory coat,
buttoned, with long sleeves.[5]
Wear long pants and closed-

toe, closed-heel shoes.[4]

Respiratory Protection

A NIOSH-approved N95 dust
mask should be used,
especially when handling the
solid form where dust
generation is possible.[6] All
handling should occur in a
well-ventilated area or a

chemical fume hood.

Large Quantities or High-Risk

Operations

Eye and Face Protection

A face shield worn over
chemical splash goggles is
required when there is a risk of
explosion or significant

splashing.[4]

Respiratory Protection

For situations with a higher
potential for aerosol generation
or inadequate ventilation, a
full-face air-purifying respirator

may be necessary.[7]
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Chemical-resistant coveralls or
] an apron over a lab coat may
Body Protection ]
be required for added

protection against spills.[8]

Chemical and Physical Properties

Property Value

CAS Number 4439-02-5

Molecular Formula CoH7NO2

Molecular Weight 161.16 g/mol [3]

Appearance White to light yellow powder or crystal[3]
Melting Point 43-45 °C[6]

Boiling Point 135-140 °C at 5 mmHg[3]

Solubility Insoluble in water; soluble in methanol[3]
Flash Point 113 °C (235.4 °F) - closed cupl6]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 3,4-(Methylenedioxy)phenylacetonitrile.
The following workflow outlines the key steps for safe handling from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of 3,4-
(Methylenedioxy)phenylacetonitrile.

Experimental Protocols

1. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
3,4-(Methylenedioxy)phenylacetonitrile.[3]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above, including a lab coat, safety glasses, and nitrile gloves.[6]

Work Area Preparation: Ensure work is conducted in a properly functioning chemical fume
hood to minimize inhalation exposure. Keep the sash at the lowest practical height.

Gather Materials: Assemble all necessary glassware, reagents, and equipment before
introducing the chemical to the work area.

. Handling:
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Weighing and Transfer: Weigh the chemical within the fume hood. Use a spatula for
transfers. If transferring to a solution, do so slowly to avoid splashing.

Incompatibility: Keep away from strong oxidizing agents.[1]

Storage: Store the chemical in a tightly closed container in a dry, well-ventilated place. It can
be stored at room temperature or refrigerated (0-10°C).[3]

. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.
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 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.

o Spills: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent
material. Collect and place it in a suitable, closed container for disposal.

Disposal Plan

Proper disposal is a critical final step to ensure environmental safety and regulatory
compliance.

1. Waste Segregation:

e Solid Waste: Any unused 3,4-(Methylenedioxy)phenylacetonitrile and any materials
heavily contaminated with it (e.g., paper towels from a spill cleanup) should be collected in a
clearly labeled, sealed container.

o Liquid Waste: Solutions containing 3,4-(Methylenedioxy)phenylacetonitrile should be
collected in a separate, labeled, and sealed waste container. Do not mix with incompatible
waste streams.

o Contaminated Sharps: Any needles or other sharps that have come into contact with the
chemical should be placed in a designated sharps container.

2. Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3,4-(Methylenedioxy)phenylacetonitrile".

o Store waste containers in a designated, secure, and well-ventilated secondary containment
area while awaiting pickup.

3. Final Disposal:
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» Disposal of this chemical waste must be handled by a licensed hazardous waste disposal
company. Do not dispose of it in the regular trash or pour it down the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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